molecular formula C9H7NO3 B8782026 4-Methoxybenzoyl isocyanate CAS No. 4695-57-2

4-Methoxybenzoyl isocyanate

Cat. No.: B8782026
CAS No.: 4695-57-2
M. Wt: 177.16 g/mol
InChI Key: WBFOBYQRRHXCMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methoxybenzoyl isocyanate is a useful research compound. Its molecular formula is C9H7NO3 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

4695-57-2

Molecular Formula

C9H7NO3

Molecular Weight

177.16 g/mol

IUPAC Name

4-methoxybenzoyl isocyanate

InChI

InChI=1S/C9H7NO3/c1-13-8-4-2-7(3-5-8)9(12)10-6-11/h2-5H,1H3

InChI Key

WBFOBYQRRHXCMI-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(=O)N=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 4-methoxybenzamide (2.6 mmol) in dichloromethane (10 mL) was added oxalyl chloride 98% (6.61 mmol) dropwise. The mixture was heated to reflux for 20 h. Reaction completion monitored by TLC. The solvent was removed in vacuo (40° C., 760 mmHg) to obtain title compound D11, which was immediately used without purification.
Quantity
2.6 mmol
Type
reactant
Reaction Step One
Quantity
6.61 mmol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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